Cas no 1361883-47-7 (2-Chloro-6-(2,3-dichlorophenyl)pyridine)

• Product Name: 2-Chloro-6-(2,3-dichlorophenyl)pyridine
• CAS No: 1361883-47-7
• MF: C₁₁H₆Cl₃N
• MW: 258.531039714813
• CID: 4926131
• Update Time: 2025-08-02

2-Chloro-6-(2,3-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(2,3-dichlorophenyl)pyridine
• 2-Chloro-6-(2,3-dichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3N/c12-8-4-1-3-7(11(8)14)9-5-2-6-10(13)15-9/h1-6H
• InChI Key： QPBKBSMWBKVWPO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-6-(2,3-dichlorophenyl)pyridine

2-Chloro-6-(2,3-dichlorophenyl)pyridine: A Comprehensive Overview

The compound 2-Chloro-6-(2,3-dichlorophenyl)pyridine, identified by the CAS number 1361883-47-7, is a synthetic organic compound with a unique molecular structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The presence of chlorine substituents at specific positions on the pyridine ring and the dichlorophenyl group introduces distinct chemical properties, making it a subject of interest in research and development.

Recent studies have highlighted the potential of 2-Chloro-6-(2,3-dichlorophenyl)pyridine in the field of materials science, particularly in the synthesis of advanced materials with tailored electronic properties. Researchers have explored its role as a building block for constructing two-dimensional materials and functional polymers. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and coupling reactions, has been extensively investigated, offering new avenues for its application in organic electronics.

In terms of synthesis, the preparation of CAS No. 1361883-47-7 involves a multi-step process that typically begins with chlorination reactions followed by coupling steps to introduce the dichlorophenyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. These developments have made the compound more accessible for large-scale applications.

The chemical stability of 2-Chloro-6-(2,3-dichlorophenyl)pyridine under various conditions has been a focal point of recent research. Studies have demonstrated its resistance to thermal degradation and oxidative processes, which are critical factors for its use in high-performance materials. Additionally, its electronic properties, including band gap modulation and charge transport characteristics, have been characterized using advanced spectroscopic techniques such as UV-vis spectroscopy and cyclic voltammetry.

In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug discovery. Its ability to interact with specific biological targets through hydrogen bonding and π-π interactions has been explored in computational studies. Researchers are investigating its potential as an inhibitor for certain enzymes and receptors, which could pave the way for novel therapeutic agents.

The environmental impact of CAS No. 1361883-47-7 has also been a topic of interest. Ecotoxicological studies have been conducted to assess its effects on aquatic organisms and soil microorganisms. These studies aim to ensure that its production and application do not pose significant risks to ecosystems.

In conclusion, 2-Chloro-6-(2,3-dichlorophenyl)pyridine, with its unique chemical structure and versatile properties, continues to be a subject of intensive research across multiple disciplines. Its applications span from materials science to pharmaceuticals, with ongoing studies exploring new frontiers in its utilization. As scientific understanding deepens, this compound is expected to play an increasingly important role in advancing technological innovations.